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Compound of Interest |

Compound Name: Vesadol
CAS No.: 78837-97-5
Cat. No.: B1200130
Get Quote
. J

Please Note: Initial searches for "Vesadol" yielded no relevant results, suggesting a possible
typographical error. The following technical guide focuses on Viprostol, a compound with a
substantial body of preclinical and clinical research aligning with the user's query.

Introduction

Viprostol (dI-15-deoxy-16-hydroxy-16(o/)-vinyl-prostaglandin E2 methyl ester) is a synthetic
analog of prostaglandin E2 (PGE2) that has been investigated for its potential therapeutic
applications, primarily as an antihypertensive agent. Its mechanism of action is centered on its
ability to induce vasodilation, thereby lowering blood pressure. This technical guide provides a
comprehensive overview of the core preclinical and clinical data on Viprostol, with a focus on
its pharmacological effects, underlying mechanisms, and relevant experimental methodologies.

Core Pharmacological Activities

Viprostol's primary pharmacological activities stem from its structural similarity to PGE2,
allowing it to interact with prostaglandin receptors and elicit downstream signaling events. The
key activities investigated are its antihypertensive, vasodilatory, and antilipolytic effects.
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Antihypertensive and Vasodilatory Effects

Viprostol has demonstrated significant antihypertensive effects in preclinical models, primarily
through its potent vasodilatory action.

Quantitative Data Summary: Vasodilatory Effects of Viprostol

Experimental Viprostol Observed .
Vascular Bed o . Citation
Model Administration Effect

Coronary, Renal,

Anesthetized Mesenteric, Direct intra- Increased blood 1
Beagle Dogs Femoral, Carotid  arterial injection flow
Arteries

_ Smooth muscle
Isolated Rabbit

) relaxation
Central Ear - Perfusion o [1]
(potency similar
Artery
to PGE2)
Biphasic:
KCl-contracted ) Contraction (< 3
] ) Concentration-
Rat Basilar Basilar Artery x 10-6 M), [2]
dependent ]
Artery Relaxation (> 3 x
10-6 M)
KCl-contracted ) )
) ] Biphasic
Rat Small Mesenteric Concentration- o
] response similar 2]
Mesenteric Artery dependent )
to basilar artery
Artery
KCl-contracted _
) ) 1x10-6tol1x Concentration-
Rat Small Mesenteric Vein ] [2]
10-4 M related relaxation

Mesenteric Vein

Quantitative Data Summary: Antihypertensive Effects of Viprostol in Spontaneously
Hypertensive Rats (SHR)

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/3029218/
https://pubmed.ncbi.nlm.nih.gov/3029218/
https://pubmed.ncbi.nlm.nih.gov/3130918/
https://pubmed.ncbi.nlm.nih.gov/3130918/
https://pubmed.ncbi.nlm.nih.gov/3130918/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Effect on

Treatment . . L L
. Antihypertensive Implication Citation

Condition .

Action

Vasodilation is not

Pretreatment with mediated by
indomethacin, endogenous
chlorpheniramine plus  No alteration prostaglandins, [1]

cimetidine, atropine,

or propranolol

histamine, cholinergic,
or beta-adrenergic

systems.

Bilateral nephrectomy
or bilaterally ligated No alteration

ureters

Action is independent
of kidney secretory or [1]

excretory functions.

Effects on the Adrenergic Nervous System

Viprostol also exhibits a weak alpha-adrenoceptor blockade, which may contribute to its overall

antihypertensive effect.

Quantitative Data Summary: Adrenergic System Effects of Viprostol
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Antilipolytic Activity

In addition to its cardiovascular effects, Viprostol has been shown to possess antilipolytic

properties.

Quantitative Data Summary: Antilipolytic Effects of Viprostol
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Clinical Investigations: Androgenetic Alopecia

A clinical trial was conducted to evaluate the efficacy of transdermal Viprostol for the treatment
of male pattern baldness (androgenetic alopecia).

Quantitative Data Summary: Clinical Trial of Viprostol for Androgenetic Alopecia
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Experimental Protocols
Assessment of Vasodilatory Effects in Anesthetized
Beagle Dogs

e Animal Model: Anesthetized beagle dogs.

e Procedure:

o

The animals were anesthetized.

Catheters were placed in the coronary, renal, mesenteric, femoral, and carotid arteries for
direct drug administration.

Blood flow in these vascular beds was monitored using appropriate flowmetry techniques.

Viprostol was injected directly into the arteries at doses that did not cause a systemic drop
in blood pressure.

Changes in blood flow were recorded and compared to baseline.[1]

Evaluation of Alpha-Adrenoceptor Blockade in Pithed
Spontaneously Hypertensive Rats (SHR)

e Animal Model: Pithed Spontaneously Hypertensive Rats (SHR).

e Procedure:

[¢]

The rats were pithed to eliminate central nervous system influences on the cardiovascular
system.

The spinal cord was stimulated electrically at specific segments (T7-T9) to induce a
vasopressor response (increase in blood pressure).

Viprostol was administered to the animals.

The electrical stimulation was repeated, and the change in the vasopressor response was
measured to assess postsynaptic alpha-adrenoceptor blockade.[3]
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o To assess presynaptic alpha-adrenoceptor activity, the spinal cord was stimulated at the
cardio-accelerator segments (C7-T1) to induce tachycardia. The effect of Viprostol on this
response was observed.[3]

Clinical Trial Protocol for Androgenetic Alopecia

o Study Design: A randomized, double-blind, placebo-controlled trial.
o Participants: 57 male subjects diagnosed with androgenetic alopecia.

« Intervention: Participants were randomly assigned to one of three groups: topical Viprostol
solution, vehicle solution (placebo), or a no-treatment control group. The solutions were
applied twice daily to the affected scalp area.

o Duration: The treatment period was 24 weeks.
» Efficacy Assessment:

o Objective: Nonvellus hair counts were determined from macrophotographs of a targeted
area on the scalp at baseline and at the end of the study.

o Subjective: Both the investigators and the patients provided a subjective assessment of
hair growth.

e Qutcome Analysis: The change in nonvellus hair count from baseline was compared
between the three groups.[4]

Signaling Pathways and Experimental Workflows
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Viprostol Signaling Pathway
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Caption: Proposed signaling pathway for Viprostol-induced vasodilation.
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Caption: Workflow for assessing Viprostol's in vivo vasodilatory effects.
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Logical Relationship of Viprostol's Therapeutic Potential
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Caption: Logical flow of Viprostol's antihypertensive mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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